Cas no 2550997-83-4 (5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride)

5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride is a chiral heterocyclic compound featuring an oxadiazolone core with an aminoethyl substituent. Its stereospecific (S)-configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The hydrochloride salt enhances stability and solubility, facilitating handling and formulation. The oxadiazolone moiety offers reactivity for further functionalization, while the amino group provides a versatile handle for derivatization. This compound is particularly useful in medicinal chemistry as a building block for bioactive molecules, including protease inhibitors and antimicrobial agents. Its well-defined structure and synthetic utility make it a reliable intermediate for research and development in drug discovery.

5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride structure

2550997-83-4 structure

Product Name:5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride

CAS No:2550997-83-4

MF:C₄H₈ClN₃O₂

MW:165.578219413757

MDL:MFCD32875141

CID:5671157

PubChem ID:155822432

Update Time:2025-06-23

5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- EN300-27150005
- 2550997-83-4
- 5-[(1S)-1-Aminoethyl]-3H-1,3,4-oxadiazol-2-one;hydrochloride
- 5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride
- 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride
- MDL： MFCD32875141
- Inchi： 1S/C4H7N3O2.ClH/c1-2(5)3-6-7-4(8)9-3;/h2H,5H2,1H3,(H,7,8);1H/t2-;/m0./s1
- InChI Key： QIBWUYSPCSXIGB-DKWTVANSSA-N
- SMILES： Cl.O1C(NN=C1[C@H](C)N)=O

Computed Properties

Exact Mass: 165.0305042g/mol
Monoisotopic Mass: 165.0305042g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.7Å²

5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27150005-1g	5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride	2550997-83-4	95%	1g	$884.0	2023-09-11
Enamine	EN300-27150005-5g	5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride	2550997-83-4	95%	5g	$2566.0	2023-09-11
Enamine	EN300-27150005-10g	5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride	2550997-83-4	95%	10g	$3807.0	2023-09-11
Enamine	EN300-27150005-0.05g	5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride	2550997-83-4	95%	0.05g	$205.0	2023-09-11
Enamine	EN300-27150005-0.1g	5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride	2550997-83-4	95%	0.1g	$306.0	2023-09-11
Enamine	EN300-27150005-0.25g	5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride	2550997-83-4	95%	0.25g	$438.0	2023-09-11
Enamine	EN300-27150005-0.5g	5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride	2550997-83-4	95%	0.5g	$691.0	2023-09-11
Enamine	EN300-27150005-1.0g	5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride	2550997-83-4	95%	1g	$884.0	2023-05-26
Enamine	EN300-27150005-2.5g	5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride	2550997-83-4	95%	2.5g	$1735.0	2023-09-11
Enamine	EN300-27150005-5.0g	5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride	2550997-83-4	95%	5g	$2566.0	2023-05-26

5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

Additional information on 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride

Comprehensive Overview of 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride (CAS No. 2550997-83-4)

The compound 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride (CAS No. 2550997-83-4) is a chemically synthesized molecule with significant potential in pharmaceutical research and development. This heterocyclic compound features a unique oxadiazolone core, which is increasingly recognized for its role in drug design due to its stability and bioactivity. The (1S)-1-aminoethyl substituent further enhances its pharmacological profile, making it a candidate for targeting specific enzymes or receptors in therapeutic applications.

In recent years, the demand for novel small molecules like 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in its potential as a kinase inhibitor or protease modulator, given the structural similarities to other bioactive oxadiazole derivatives. The hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations.

The synthesis of CAS No. 2550997-83-4 involves multi-step organic reactions, including cyclization and chiral resolution to achieve the desired (1S)-stereochemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. These methods align with Good Manufacturing Practices (GMP), ensuring compliance for preclinical studies.

From a commercial perspective, 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride is often searched alongside terms like "oxadiazole-based drugs", "chiral building blocks", and "pharmaceutical intermediates". Its relevance to cancer research and neurodegenerative diseases has also sparked interest, as evidenced by growing literature on oxadiazoles in PubMed and Google Scholar.

Environmental and safety considerations for this compound are strictly governed by REACH and OSHA guidelines. While not classified as hazardous, proper handling protocols are recommended to maintain workplace safety. The compound’s stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories.

In summary, 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride represents a promising scaffold in medicinal chemistry. Its CAS No. 2550997-83-4 is a key identifier for procurement and regulatory documentation. As the pharmaceutical industry continues to explore structure-activity relationships (SAR), this compound is poised to contribute to next-generation therapeutics.